Cas no 6351-57-1 ((2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide
• CAS No: 6351-57-1
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 1653051
• PubChem ID: 880757
• Update Time: 2025-04-21

(2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide
• SR-01000232486-1
• STL120999
• 6351-57-1
• AB00105561-01
• AKOS003248624
• SR-01000232486

• Inchi： 1S/C17H17NO/c1-14-7-5-6-10-16(14)13-18-17(19)12-11-15-8-3-2-4-9-15/h2-12H,13H2,1H3,(H,18,19)/b12-11+
• InChI Key： IKQJPGLNXOZQNY-VAWYXSNFSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 251.13111
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides